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Compound of Interest

Compound Name: Onitisin 2'-O-glucoside

Cat. No.: B14793205 Get Quote

Onitisin 2'-O-glucoside: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Onitisin 2'-O-glucoside, a

sesquiterpenoid glycoside isolated from the fern Onychium japonicum. This document

consolidates the available chemical and structural data for this compound. While detailed

experimental studies on its biological activities and mechanisms of action are limited in publicly

accessible scientific literature, this guide presents the foundational information necessary for

researchers and professionals in drug development.

Chemical and Physical Properties
Onitisin 2'-O-glucoside is a natural product with the Chemical Abstracts Service (CAS)

number 62043-53-2 and the molecular formula C21H30O9.[1][2] Key physicochemical

properties are summarized in the table below.
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Property Value Source

CAS Number 62043-53-2 [1][2]

Molecular Formula C21H30O9 [1][2]

Molecular Weight 426.46 g/mol N/A

Appearance Powder [1]

Purity ≥98% [1]

Storage
2-8°C, protected from air and

light
[1]

Source and Isolation
Onitisin 2'-O-glucoside is a phytochemical found in the fern Onychium japonicum, a plant

used in traditional medicine.[3][4] The isolation of this and other compounds from Onychium

japonicum typically involves extraction with a solvent such as methanol, followed by

chromatographic separation techniques.

A general workflow for the isolation of glycosides from plant material is depicted below. Please

note that a specific, detailed protocol for the isolation of Onitisin 2'-O-glucoside is not readily

available in the reviewed literature.

Onychium japonicum
(Dried, Powdered)

Solvent Extraction
(e.g., Methanol) Filtration Concentration

(Rotary Evaporation) Crude Extract Column Chromatography
(e.g., Silica Gel) Fraction Collection Further Purification

(e.g., HPLC) Onitisin 2'-O-glucoside

Click to download full resolution via product page

A generalized workflow for the isolation of Onitisin 2'-O-glucoside.

Structural Elucidation
The structure of Onitisin 2'-O-glucoside has been determined using spectroscopic methods. A

certificate of analysis for a commercially available standard confirms its structure through ¹H-

NMR.[1] While the specific spectral data is not provided in this document, researchers can

obtain this information from suppliers of the analytical standard.
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Biological Activity
Detailed studies on the specific biological activities of Onitisin 2'-O-glucoside are not

extensively reported in the available scientific literature. However, various extracts of Onychium

japonicum and other isolated compounds from this plant have been shown to possess a range

of biological activities, including:

Antibacterial activity: Extracts of Onychium japonicum have demonstrated potential against

various bacterial strains.[3]

Anti-inflammatory activity: Other compounds isolated from Onychium japonicum, such as

cyathane diterpene glucosides, have been found to have anti-inflammatory effects.[3]

Cytotoxic activity: A chalcone derivative from the plant has shown cytotoxic activity against

certain cancer cell lines.[3]

It is plausible that Onitisin 2'-O-glucoside may contribute to some of these observed

activities, but further specific research is required to confirm this.

Experimental Protocols
Due to the limited number of published studies focusing specifically on Onitisin 2'-O-
glucoside, detailed experimental protocols for its biological evaluation are not available.

Researchers interested in investigating the properties of this compound can adapt general

protocols for assessing activities such as cytotoxicity, anti-inflammatory effects, and

antimicrobial properties. An illustrative logical workflow for preliminary biological screening is

provided below.
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Preliminary Biological Screening

Mechanistic Studies (If Activity is Observed)

Onitisin 2'-O-glucoside

Cytotoxicity Assays
(e.g., MTT, LDH)

Anti-inflammatory Assays
(e.g., NO production, cytokine levels)

Antimicrobial Assays
(e.g., MIC, MBC)

Signaling Pathway Analysis
(e.g., Western Blot, qPCR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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